2-(2-fluorophenoxy)-N-(1-pivaloylindolin-6-yl)acetamide

• IUPAC Name: N-[1-(2,2-dimethylpropanoyl)-2,3-dihydroindol-6-yl]-2-(2-fluorophenoxy)acetamide
• InChI: InChI=1S/C21H23FN2O3/c1-21(2,3)20(26)24-11-10-14-8-9-15(12-17(14)24)23-19(25)13-27-18-7-5-4-6-16(18)22/h4-9,12H,10-11,13H2,1-3H3,(H,23,25)
• InChI Key: ORNZKVVOGNDNLG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)N1CCC2=C1C=C(C=C2)NC(=O)COC3=CC=CC=C3F
• Molecular Formula: C21H23FN2O3
• Molecular Weight: 370.4 g/mol

Description

2-(2-fluorophenoxy)-N-(1-pivaloylindolin-6-yl)acetamide, also known as FP-6, is a synthetic compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of indole derivatives and has been studied for its ability to modulate certain biological pathways.

Mechanism of Action

2-(2-fluorophenoxy)-N-(1-pivaloylindolin-6-yl)acetamide exerts its biological effects by modulating certain signaling pathways in cells. It has been shown to inhibit the activity of protein kinases, which are involved in cell proliferation and survival. 2-(2-fluorophenoxy)-N-(1-pivaloylindolin-6-yl)acetamide has also been found to modulate the activity of transcription factors, which are responsible for regulating gene expression. By modulating these pathways, 2-(2-fluorophenoxy)-N-(1-pivaloylindolin-6-yl)acetamide can regulate cellular processes such as cell growth, differentiation, and apoptosis.
Biochemical and physiological effects:
2-(2-fluorophenoxy)-N-(1-pivaloylindolin-6-yl)acetamide has been shown to have a variety of biochemical and physiological effects in cells. It can inhibit the activity of enzymes such as cyclin-dependent kinases, which are involved in cell cycle progression. 2-(2-fluorophenoxy)-N-(1-pivaloylindolin-6-yl)acetamide can also induce the expression of certain genes that are involved in apoptosis and cell cycle arrest. Physiologically, 2-(2-fluorophenoxy)-N-(1-pivaloylindolin-6-yl)acetamide has been shown to reduce tumor growth and inflammation in animal models.

Advantages and Limitations for Lab Experiments

2-(2-fluorophenoxy)-N-(1-pivaloylindolin-6-yl)acetamide has several advantages for use in laboratory experiments. It is a synthetic compound that can be easily synthesized in large quantities and with high purity. 2-(2-fluorophenoxy)-N-(1-pivaloylindolin-6-yl)acetamide has also been shown to have low toxicity in animal studies, making it a safe compound to use in laboratory experiments. However, one limitation of 2-(2-fluorophenoxy)-N-(1-pivaloylindolin-6-yl)acetamide is that it has not yet been tested in human clinical trials, and its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for research on 2-(2-fluorophenoxy)-N-(1-pivaloylindolin-6-yl)acetamide. One area of interest is the development of 2-(2-fluorophenoxy)-N-(1-pivaloylindolin-6-yl)acetamide analogs that have improved pharmacological properties. Another area of interest is the investigation of the potential therapeutic applications of 2-(2-fluorophenoxy)-N-(1-pivaloylindolin-6-yl)acetamide in various disease conditions. Further studies are needed to elucidate the mechanism of action of 2-(2-fluorophenoxy)-N-(1-pivaloylindolin-6-yl)acetamide and to determine its safety and efficacy in humans.

Scientific Research Applications

2-(2-fluorophenoxy)-N-(1-pivaloylindolin-6-yl)acetamide has been studied extensively for its potential therapeutic applications in various disease conditions. It has been shown to have anti-inflammatory, anti-cancer, and anti-tumor effects in preclinical studies. 2-(2-fluorophenoxy)-N-(1-pivaloylindolin-6-yl)acetamide has been found to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.